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Compound of Interest

Compound Name: Odoratisol B

CAS No.: 891182-94-8

Cat. No.: B12097785

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Odoratisol B, a lignan compound with the chemical formula C₂₀H₂₄O₅, has been identified in

plant species recognized for their traditional medicinal properties, notably Leucas aspera and

Myristica fragrans. While direct in-vivo studies on isolated Odoratisol B are limited in publicly

available literature, extensive research on extracts from its source plants provides a strong

foundation for investigating its potential therapeutic applications. These extracts have

demonstrated significant anti-inflammatory and neuroprotective effects in various animal

models.

These application notes and protocols are designed to guide researchers in exploring the

therapeutic potential of Odoratisol B. The methodologies detailed below are based on

established protocols used to evaluate the bioactivity of extracts from Leucas aspera and

Myristica fragrans and can be adapted for studies with isolated Odoratisol B.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12097785#bc-rfq
https://www.benchchem.com/product/b12097785/docs?utm_src=pdf-body#application-notes-and-protocols-odoratisol-b-in-animal-models
https://www.benchchem.com/product/b12097785/docs?utm_src=pdf-body#application-notes-and-protocols-odoratisol-b-in-animal-models
https://www.benchchem.com/product/b12097785/docs?utm_src=pdf-body#application-notes-and-protocols-odoratisol-b-in-animal-models
https://www.benchchem.com/product/b12097785/docs?utm_src=pdf-body#application-notes-and-protocols-odoratisol-b-in-animal-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12097785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Efficacy of Source Plant Extracts
in Animal Models
The following tables summarize the quantitative data from studies on the anti-inflammatory and

neuroprotective effects of Leucas aspera and Myristica fragrans extracts, providing a

benchmark for future investigations into Odoratisol B.

Table 1: Anti-Inflammatory Activity of Leucas aspera Leaf Extracts in a Carrageenan-Induced

Paw Edema Model in Rats

Treatment Group Dose (mg/kg)
Paw Volume
Reduction (%)

Reference

Hexane Extract 300 Significant [1]

Ethyl Acetate Extract 300

Potent activity,

comparable to

Diclofenac sodium

[1]

Acetone Extract 300 Significant [1]

Ethanol Extract 300

Potent activity,

comparable to

Diclofenac sodium

[1]

Diclofenac Sodium

(Standard)
- Significant [1]

Note: The development of edema in the rat paw after carrageenan injection is attributed to the

release of histamine, serotonin, and prostaglandins. The anti-inflammatory effect of the extracts

is likely due to the inhibition of these inflammatory mediators.

Table 2: Neuroprotective Effects of Myristica fragrans Seed Methanolic Extract (MFE) in a

Scopolamine-Induced Cortical Injury Model in Male Rats
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Treatment
Group

Dose
Effect on
Toxicity
Markers

Key Findings Reference

Scopolamine

Control
-

Increased

oxidative

damage,

inflammation,

and apoptosis

-

MFE Treatment Not specified

Reversal of

scopolamine-

induced effects

Protected cortex

from damage;

effects

comparable to

NAC

N-acetylcysteine

(NAC)

(Reference)

Not specified
Antioxidant

effects
-

Note: The neuroprotective effect of the MFE is associated with its antioxidant, anti-

inflammatory, and anti-apoptotic properties, partially mediated by promoting heme oxygenase 1

(Hmox1) expression.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the literature for

evaluating the anti-inflammatory and neuroprotective effects of plant extracts. These protocols

can be adapted for testing Odoratisol B.

Protocol 1: Carrageenan-Induced Paw Edema in Rats
(Anti-inflammatory Model)
This widely used model assesses the acute anti-inflammatory activity of a compound.

Materials:

Wistar albino rats (150-200g)
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Odoratisol B (or plant extract)

Carrageenan (1% w/v in sterile saline)

Positive control: Diclofenac sodium

Vehicle (e.g., 0.5% carboxymethyl cellulose)

Plethysmometer

Procedure:

Animal Acclimatization: House rats under standard laboratory conditions for at least one

week before the experiment.

Grouping: Divide the animals into the following groups (n=6 per group):

Group I: Vehicle control

Group II: Odoratisol B (various doses)

Group III: Positive control (Diclofenac sodium)

Drug Administration: Administer the vehicle, Odoratisol B, or Diclofenac sodium orally or

intraperitoneally 1 hour before carrageenan injection.

Induction of Inflammation: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the

sub-plantar region of the right hind paw of each rat.

Measurement of Paw Edema: Measure the paw volume of each rat using a plethysmometer

at 0, 1, 2, 3, and 4 hours after carrageenan injection.

Data Analysis: Calculate the percentage inhibition of paw edema for each group compared to

the vehicle control group.

Protocol 2: Scopolamine-Induced Cortical Injury in Rats
(Neuroprotection Model)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b12097785/docs?utm_src=pdf-body#application-notes-and-protocols-odoratisol-b-in-animal-models
https://www.benchchem.com/product/b12097785/docs?utm_src=pdf-body#application-notes-and-protocols-odoratisol-b-in-animal-models
https://www.benchchem.com/product/b12097785/docs?utm_src=pdf-body#application-notes-and-protocols-odoratisol-b-in-animal-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12097785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This model is used to evaluate the potential of a compound to protect against cognitive

impairment and neuronal damage.

Materials:

Male Wistar rats (200-250g)

Odoratisol B (or plant extract)

Scopolamine hydrobromide

Positive control: N-acetylcysteine (NAC)

Vehicle

Behavioral testing apparatus (e.g., Morris water maze, Y-maze)

Histopathology and biochemical analysis reagents

Procedure:

Animal Acclimatization and Grouping: Similar to Protocol 1. Groups may include:

Group I: Vehicle control

Group II: Scopolamine control

Group III: Odoratisol B + Scopolamine

Group IV: Positive control (NAC) + Scopolamine

Drug Administration: Administer Odoratisol B or the positive control for a predefined period

(e.g., 7-14 days) before and during scopolamine treatment.

Induction of Neurotoxicity: Administer scopolamine (e.g., 1 mg/kg, i.p.) to induce cognitive

deficits and oxidative stress.

Behavioral Assessment: Conduct behavioral tests to assess learning and memory (e.g.,

Morris water maze escape latency, Y-maze spontaneous alternation).
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Biochemical and Histopathological Analysis: After the behavioral tests, sacrifice the animals

and collect brain tissue (cortex and hippocampus).

Biochemical Analysis: Measure markers of oxidative stress (e.g., MDA, SOD, GSH),

inflammation (e.g., TNF-α, IL-6), and apoptosis (e.g., caspase-3 activity).

Acetylcholinesterase activity can also be assessed.

Histopathological Analysis: Perform histological staining (e.g., H&E, Nissl) to evaluate

neuronal damage and morphology. Immunohistochemistry for markers like heme

oxygenase 1 (Hmox1) can also be performed.

Data Analysis: Compare the behavioral, biochemical, and histological outcomes between the

different treatment groups.

Mandatory Visualizations
The following diagrams illustrate the potential signaling pathways and experimental workflows

relevant to the investigation of Odoratisol B.
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Caption: Proposed mechanism of anti-inflammatory action of Odoratisol B.
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Proposed Neuroprotective Signaling Pathway
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Caption: Proposed mechanisms of neuroprotective action of Odoratisol B.
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Experimental Workflow for In Vivo Evaluation
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Caption: General experimental workflow for in vivo studies of Odoratisol B.
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Conclusion
The existing research on Leucas aspera and Myristica fragrans extracts strongly suggests that

their constituent, Odoratisol B, is a promising candidate for further investigation as an anti-

inflammatory and neuroprotective agent. The protocols and data presented here provide a

comprehensive starting point for researchers to design and conduct robust preclinical studies

to elucidate the specific mechanisms of action and therapeutic potential of Odoratisol B in

various disease models. Future studies should focus on isolating Odoratisol B and evaluating

its efficacy and safety in the animal models described.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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